Cas no 2171159-35-4 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid)
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid
- EN300-1581657
- 2171159-35-4
- (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid
-
- Inchi: 1S/C25H30N2O6/c1-3-8-16(13-23(28)27-22(15-32-2)24(29)30)26-25(31)33-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)/t16-,22-/m0/s1
- InChI Key: VPXFORFDZNQEKW-AOMKIAJQSA-N
- SMILES: O(C(N[C@H](CC(N[C@H](C(=O)O)COC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 114Ų
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1581657-50mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1581657-100mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 100mg |
$2963.0 | 2023-09-24 | ||
| Enamine | EN300-1581657-250mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 250mg |
$3099.0 | 2023-09-24 | ||
| Enamine | EN300-1581657-500mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 500mg |
$3233.0 | 2023-09-24 | ||
| Enamine | EN300-1581657-1000mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 1000mg |
$3368.0 | 2023-09-24 | ||
| Enamine | EN300-1581657-2500mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 2500mg |
$6602.0 | 2023-09-24 | ||
| Enamine | EN300-1581657-5000mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 5000mg |
$9769.0 | 2023-09-24 | ||
| Enamine | EN300-1581657-10000mg |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 10000mg |
$14487.0 | 2023-09-24 | ||
| Enamine | EN300-1581657-0.05g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 0.05g |
$2829.0 | 2023-05-23 | ||
| Enamine | EN300-1581657-0.1g |
(2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxypropanoic acid |
2171159-35-4 | 0.1g |
$2963.0 | 2023-05-23 |
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid
Introduction to (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid (CAS No. 2171159-35-4)
(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid (CAS No. 2171159-35-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The structure of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino group, a methoxypropanoic acid moiety, and an amide linkage. The Fmoc group is widely used in peptide synthesis to protect the amino functionality during the stepwise assembly of peptides, ensuring high yields and purity. The methoxypropanoic acid moiety adds hydrophilic properties to the molecule, which can influence its solubility and biological activity.
Recent advancements in the synthesis and application of this compound have been driven by its potential in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of complex peptides and peptidomimetics. Peptidomimetics are designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. This makes them attractive candidates for therapeutic applications, particularly in the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases.
In a study published in the Journal of Medicinal Chemistry, researchers explored the use of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid in the development of novel antiviral agents. The compound was incorporated into a series of peptidomimetics designed to inhibit viral proteases, which are essential for viral replication. The results showed that these peptidomimetics exhibited potent antiviral activity against several strains of viruses, including influenza and HIV. This finding highlights the potential of this compound as a key component in the design of antiviral therapeutics.
Another area where (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid has shown promise is in the field of cancer research. In a study published in Cancer Research, scientists investigated the use of this compound as part of a targeted drug delivery system. The compound was conjugated to a targeting ligand that specifically binds to receptors overexpressed on cancer cells. The resulting conjugate was able to selectively deliver a cytotoxic payload to cancer cells while minimizing toxicity to healthy tissues. This approach has the potential to improve the efficacy and safety of cancer treatments.
The synthesis of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. One common method involves the use of solid-phase peptide synthesis (SPPS), which allows for efficient and scalable production of the compound. SPPS involves attaching the growing peptide chain to a solid support, such as polystyrene resin, which facilitates easy purification and isolation of the final product.
In addition to its applications in drug discovery, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid has also been studied for its potential as a tool in chemical biology research. For example, it can be used as a probe to investigate protein-protein interactions or as a scaffold for developing small molecule inhibitors. These applications highlight the versatility and importance of this compound in both fundamental research and applied science.
The safety profile of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid is an important consideration for its use in pharmaceutical development. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on normal cells or tissues. However, further studies are needed to fully understand its long-term safety and potential side effects.
In conclusion, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid (CAS No. 2171159-35-4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional properties make it an attractive candidate for developing novel therapeutic agents, particularly in areas such as antiviral therapy and targeted cancer treatment. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in advancing medical science.
2171159-35-4 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)